![molecular formula C28H20FNO4 B216187 2-(4-Fluorophenyl)-2-oxoethyl 2-(diphenylcarbamoyl)benzoate](/img/structure/B216187.png)
2-(4-Fluorophenyl)-2-oxoethyl 2-(diphenylcarbamoyl)benzoate
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Overview
Description
2-(4-Fluorophenyl)-2-oxoethyl 2-(diphenylcarbamoyl)benzoate, also known as DCFB, is a chemical compound that has been widely used in scientific research. It is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have potential therapeutic effects in various diseases.
Mechanism of Action
DCF works by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition results in reduced inflammation, pain, and fever.
Biochemical and Physiological Effects:
DCF has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the COX enzyme, leading to reduced production of prostaglandins. Physiologically, it results in reduced inflammation, pain, and fever.
Advantages and Limitations for Lab Experiments
DCF has several advantages for lab experiments, including its low toxicity, high potency, and ease of synthesis. However, it also has some limitations, such as its instability in the presence of light and its limited solubility in water.
Future Directions
There are several future directions for the use of DCF in scientific research. One potential direction is the development of new formulations that improve its solubility and stability. Another direction is the investigation of its potential therapeutic effects in other diseases, such as cancer and Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Conclusion:
DCF is a promising compound for scientific research due to its potential therapeutic effects and ease of synthesis. Its anti-inflammatory, analgesic, and antipyretic effects make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential side effects, as well as to explore its potential therapeutic effects in other diseases.
Synthesis Methods
DCF is synthesized by the reaction of 4-fluoroacetophenone with benzoyl chloride, followed by the reaction of the resulting product with diphenylcarbamoyl chloride. The final product is obtained by esterification of the resulting acid with ethanol.
Scientific Research Applications
DCF has been used in various scientific research studies due to its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, which make it a promising candidate for the treatment of various diseases such as rheumatoid arthritis, osteoarthritis, and other inflammatory conditions.
properties
Molecular Formula |
C28H20FNO4 |
---|---|
Molecular Weight |
453.5 g/mol |
IUPAC Name |
[2-(4-fluorophenyl)-2-oxoethyl] 2-(diphenylcarbamoyl)benzoate |
InChI |
InChI=1S/C28H20FNO4/c29-21-17-15-20(16-18-21)26(31)19-34-28(33)25-14-8-7-13-24(25)27(32)30(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1-18H,19H2 |
InChI Key |
ZWLWMCSCTCUHFI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3C(=O)OCC(=O)C4=CC=C(C=C4)F |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3C(=O)OCC(=O)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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